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ningpeisinoside ningpeisinoside
Brand Name: Vulcanchem
CAS No.: 139742-29-3
VCID: VC0236527
InChI: InChI=1S/C34H57NO7/c1-17-6-9-27(35(5)15-17)19(3)21-7-8-22-23(18(21)2)13-25-24(22)14-28(37)26-12-20(10-11-34(25,26)4)41-33-32(40)31(39)30(38)29(16-36)42-33/h17-27,29-33,36,38-40H,6-16H2,1-5H3/t17-,18-,19?,20-,21+,22+,23-,24-,25-,26+,27+,29+,30+,31-,32+,33-,34+/m0/s1
SMILES: CC1CCC(N(C1)C)C(C)C2CCC3C(C2C)CC4C3CC(=O)C5C4(CCC(C5)OC6C(C(C(C(O6)CO)O)O)O)C
Molecular Formula: C16H12ClN3O4
Molecular Weight: 591.8 g/mol

ningpeisinoside

CAS No.: 139742-29-3

Main Products

VCID: VC0236527

Molecular Formula: C16H12ClN3O4

Molecular Weight: 591.8 g/mol

ningpeisinoside - 139742-29-3

CAS No. 139742-29-3
Product Name ningpeisinoside
Molecular Formula C16H12ClN3O4
Molecular Weight 591.8 g/mol
IUPAC Name (3S,4aS,6aS,6bR,9R,10R,10aS,11aS,11bR)-9-[1-[(2R,5S)-1,5-dimethylpiperidin-2-yl]ethyl]-10,11b-dimethyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,4a,6,6a,6b,7,8,9,10,10a,11,11a-tetradecahydro-1H-benzo[a]fluoren-5-one
Standard InChI InChI=1S/C34H57NO7/c1-17-6-9-27(35(5)15-17)19(3)21-7-8-22-23(18(21)2)13-25-24(22)14-28(37)26-12-20(10-11-34(25,26)4)41-33-32(40)31(39)30(38)29(16-36)42-33/h17-27,29-33,36,38-40H,6-16H2,1-5H3/t17-,18-,19?,20-,21+,22+,23-,24-,25-,26+,27+,29+,30+,31-,32+,33-,34+/m0/s1
Standard InChIKey OAWUSFAEJKJJFY-DYIYZHNTSA-N
Isomeric SMILES C[C@H]1CC[C@@H](N(C1)C)C(C)[C@@H]2CC[C@@H]3[C@H]([C@H]2C)C[C@H]4[C@H]3CC(=O)[C@@H]5[C@@]4(CC[C@@H](C5)O[C@@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)C
SMILES CC1CCC(N(C1)C)C(C)C2CCC3C(C2C)CC4C3CC(=O)C5C4(CCC(C5)OC6C(C(C(C(O6)CO)O)O)O)C
Canonical SMILES CC1CCC(N(C1)C)C(C)C2CCC3C(C2C)CC4C3CC(=O)C5C4(CCC(C5)OC6C(C(C(C(O6)CO)O)O)O)C
Synonyms ningpeisinoside
PubChem Compound 197417
Last Modified Nov 11 2021
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